Cas no 1379872-24-8 (2-amino-3-{1-(tert-butoxy)carbonylpiperidin-3-yl}propanoic acid)

• Product Name: 2-amino-3-{1-(tert-butoxy)carbonylpiperidin-3-yl}propanoic acid
• CAS No: 1379872-24-8
• MF: C₁₃H₂₄N₂O₄
• MW: 272.340663909912
• MDL: MFCD09915112
• CID: 4592795
• PubChem ID: 74524174
• Update Time: 2025-06-15

2-amino-3-{1-(tert-butoxy)carbonylpiperidin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(1-Boc-3-piperidyl)propionic Acid
• SY039901
• 2-Amino-3-(1-(tert-butoxycarbonyl)piperidin-3-yl)propanoic acid
• 2-amino-3-{1-(tert-butoxy)carbonylpiperidin-3-yl}propanoic acid

• MDL： MFCD09915112
• Inchi： 1S/C13H24N2O4/c1-13(2,3)19-12(18)15-6-4-5-9(8-15)7-10(14)11(16)17/h9-10H,4-8,14H2,1-3H3,(H,16,17)
• InChI Key： URRSXDJTLOGDMW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(CC(C(=O)O)N)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 338
• XLogP3: -1.4
• Topological Polar Surface Area: 92.9

Additional information on 2-amino-3-{1-(tert-butoxy)carbonylpiperidin-3-yl}propanoic acid

Comprehensive Overview of 2-amino-3-{1-(tert-butoxy)carbonylpiperidin-3-yl}propanoic acid (CAS No. 1379872-24-8)

2-amino-3-{1-(tert-butoxy)carbonylpiperidin-3-yl}propanoic acid (CAS No. 1379872-24-8) is a specialized amino acid derivative with significant applications in pharmaceutical research and peptide synthesis. This compound features a piperidine ring and a tert-butoxycarbonyl (Boc) protecting group, making it a valuable intermediate for drug discovery and bioconjugation. Researchers often seek this compound for its role in designing peptide-based therapeutics, which are gaining traction due to their high specificity and lower toxicity compared to traditional small-molecule drugs.

The growing interest in targeted drug delivery and precision medicine has amplified the demand for compounds like 2-amino-3-{1-(tert-butoxy)carbonylpiperidin-3-yl}propanoic acid. Its unique structure allows for site-specific modifications, which are critical in developing next-generation biologics. Recent studies highlight its potential in cancer immunotherapy and neurodegenerative disease research, aligning with trending topics in biomedical innovation.

From a synthetic chemistry perspective, the Boc-protected moiety in this compound ensures stability during solid-phase peptide synthesis (SPPS), a technique widely used in proteomics and antibody development. The compound’s chiral center also makes it relevant for stereoselective synthesis, addressing the need for enantiomerically pure pharmaceuticals. These attributes contribute to its prominence in high-impact journals and patent filings.

In the context of green chemistry, researchers are exploring eco-friendly methods to synthesize 2-amino-3-{1-(tert-butoxy)carbonylpiperidin-3-yl}propanoic acid, such as catalytic asymmetric synthesis and microwave-assisted reactions. These approaches align with global sustainability goals and reduce reliance on hazardous reagents. Additionally, its compatibility with automated peptide synthesizers streamlines workflows in biotech startups and academic labs.

The compound’s physicochemical properties, including solubility and stability under physiological conditions, are frequently discussed in ADME (Absorption, Distribution, Metabolism, Excretion) studies. Such data is crucial for preclinical trials and regulatory submissions. As the pharmaceutical industry shifts toward personalized medicine, derivatives of this amino acid are being investigated for biomarker discovery and theranostic applications.

For suppliers and distributors, ensuring high-purity batches of CAS No. 1379872-24-8 is essential to meet the stringent requirements of GMP (Good Manufacturing Practice) compliance. Analytical techniques like HPLC and NMR are routinely employed to verify its structural integrity. The compound’s custom synthesis options further cater to niche research needs, reinforcing its versatility.

In summary, 2-amino-3-{1-(tert-butoxy)carbonylpiperidin-3-yl}propanoic acid bridges multiple disciplines, from medicinal chemistry to biomaterials science. Its relevance in cutting-edge therapies and sustainable synthesis methods positions it as a keystone molecule in modern scientific endeavors. Future research may uncover novel applications in gene therapy vectors or bioactive coatings, further expanding its industrial footprint.